Cas no 1009640-15-6 (Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate
• CAS No: 1009640-15-6
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• MDL: MFCD32191187
• CID: 5630310
• PubChem ID: 59805226
• Update Time: 2025-06-10

Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1009640-15-6
• OPFWYKSKTKUMCT-UHFFFAOYSA-N
• SCHEMBL12378795
• t-Butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate
• tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate
• EN300-28287107
• 1-Piperidinecarboxylic acid, 4-(4-ethynylphenyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate

• MDL： MFCD32191187
• Inchi： 1S/C18H23NO2/c1-5-14-6-8-15(9-7-14)16-10-12-19(13-11-16)17(20)21-18(2,3)4/h1,6-9,16H,10-13H2,2-4H3
• InChI Key： OPFWYKSKTKUMCT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC(C#C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 285.172878976g/mol
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 387.8±42.0 °C(Predicted)
• pka: -1.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate

Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate

Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate (CAS No. 1009640-15-6) is a complex organic compound with a unique structure that combines a piperidine ring, an ethynylphenyl group, and a tert-butyl ester moiety. This compound has garnered attention in recent years due to its potential applications in drug discovery, materials science, and advanced chemical synthesis. The molecule's structure is characterized by a six-membered piperidine ring, which is a saturated heterocyclic amine, substituted at the 4-position with a phenyl group that bears an ethynyl (triple bond) substituent. The carboxylic acid derivative is esterified with tert-butanol, forming a tert-butyl ester group at the 1-position of the piperidine ring.

The synthesis of Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and esterification. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield, purity, and scalability. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions, such as the Sonogashira reaction, to efficiently introduce the ethynylphenyl group onto the piperidine ring. This approach has been particularly valuable due to its high selectivity and compatibility with sensitive functional groups.

One of the most promising applications of Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate lies in its role as a building block for drug development. The compound's structure provides a versatile platform for further functionalization, allowing chemists to explore its potential as a lead compound in various therapeutic areas. For instance, the piperidine ring is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability, while the ethynylphenyl group can serve as a site for further substitution or conjugation with other bioactive moieties.

Recent research has also focused on the evaluation of Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate in the context of materials science. The compound's rigid structure and conjugated system make it an attractive candidate for applications in organic electronics and optoelectronics. For example, studies have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. The ethynylene linkage within the molecule has been shown to enhance electronic communication between different parts of the molecule, which is crucial for achieving efficient charge transport in these devices.

In addition to its synthetic and applied chemistry relevance, Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxy late has also been studied for its biological activity. Preclinical studies have demonstrated that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases and cancer. While these findings are still in their early stages, they suggest that further exploration of this compound's pharmacological properties could lead to novel therapeutic agents.

The study of Tert-but yl 4-(4-ethyn ylphen yl)pip eridin e-1-carb oxylate has also contributed to advancements in computational chemistry and molecular modeling. Researchers have employed density functional theory (DFT) calculations and molecular dynamics simulations to investigate the compound's electronic structure, conformational flexibility, and interactions with biological targets. These computational studies have provided valuable insights into the relationship between the compound's structure and its functional properties.

Looking ahead, Tert-but yl 4-(4-e thyny lph en yl)p iper idin e -1 -carb oxylate is expected to remain an important area of research due to its versatility as a chemical building block and its potential for innovation across multiple disciplines. As new synthetic methods are developed and novel applications are discovered, this compound will likely continue to play a significant role in advancing both fundamental and applied chemical research.